N-[4-({4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3,4-dimethylbenzamide

• IUPAC Name: N-[4-[[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C27H22FN5O2/c1-17-3-6-21(13-18(17)2)26(34)30-23-11-4-19(5-12-23)14-33-15-24(29-16-33)27-31-25(32-35-27)20-7-9-22(28)10-8-20/h3-13,15-16H,14H2,1-2H3,(H,30,34)
• InChI Key: XGYCTCKSVMQGOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C4=NC(=NO4)C5=CC=C(C=C5)F)C
• Molecular Formula: C27H22FN5O2
• Molecular Weight: 467.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an oxadiazole ring, an imidazole ring, a benzamide group, and a fluorophenyl group. These groups are common in many pharmaceutical compounds and could potentially give this compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. These groups could potentially engage in a variety of intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the oxadiazole ring could potentially be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could potentially increase the compound’s lipophilicity, affecting its solubility and permeability.

Scientific Research Applications

Radiotracer Development for Clinical Diagnostics

Phase 1 Evaluation of Radiotracers : A study focused on evaluating the safety, dosimetry, and characteristics of a specific radiotracer targeting the sphingosine-1-phosphate receptor 1 (S1PR1), highlighting its potential in diagnosing and understanding various diseases, including multiple sclerosis. This research underscores the importance of developing novel compounds for clinical diagnostics, particularly in imaging techniques like PET scans, which are crucial for diagnosing inflammatory diseases (M. Brier et al., 2022).

Understanding Drug Metabolism

Disposition and Metabolism Studies : Another aspect of scientific research applications involves studying the disposition and metabolism of compounds in humans. For example, research on SB-649868, a novel orexin receptor antagonist, provides insights into how drugs are metabolized and eliminated in the human body, offering crucial information for drug development and therapeutic applications (C. Renzulli et al., 2011).

Evaluation of Cellular Proliferation in Tumors

Assessment of Cellular Proliferation : The development and evaluation of compounds like 18F-ISO-1 for PET imaging in patients with malignant neoplasms is another critical area of research. This study illustrates how new compounds can be utilized to assess tumor proliferation, providing valuable insights for cancer diagnosis and the effectiveness of treatments (F. Dehdashti et al., 2013).

Scavenging Reactive Compounds

Metformin and Methylglyoxal : Research into how drugs like metformin can scavenge reactive compounds such as methylglyoxal highlights the potential therapeutic benefits beyond their primary use. This study demonstrates the chemical interactions between metformin and methylglyoxal, leading to the formation of a novel imidazolinone metabolite in humans, which could have implications for reducing diabetic complications (O. Kinsky et al., 2016).

Future Directions

Future research on this compound could involve further studies to determine its physical and chemical properties, synthesis methods, potential biological activities, and safety profile. This could potentially lead to the development of new pharmaceuticals or other useful compounds.